Cas no 773073-26-0 (3''-Hydroxypravastatin, (R)-)

3''-Hydroxypravastatin, (R)- structure
3''-Hydroxypravastatin, (R)- structure
Product Name:3''-Hydroxypravastatin, (R)-
CAS No:773073-26-0
MF:C23H36O8
MW:440.527148246765
CID:2851565
Update Time:2023-08-10

3''-Hydroxypravastatin, (R)- Chemical and Physical Properties

Names and Identifiers

    • K0G01QDJ8V
    • (R)-3''-hydroxypravastatin
    • 3''-(R)-Hydroxypravastatin
    • 3''-Hydroxypravastatin, (R)-
    • 3-Hydroxy pravastatin
    • 3'-Hydroxy pravastatin
    • Pravastatin sodium specified impurity B [EP]
    • 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-beta,delta,6-trihydroxy-8-((2S,3R)-3-hydroxy-2-methyl-1-oxobutoxy)-2-methyl-, (betaR,deltaR,1S,2S,6S,8S,8aR)-
    • Q27281780
    • Inchi: 1S/C23H36O8/c1-12-4-5-15-8-17(26)10-20(31-23(30)13(2)14(3)24)22(15)19(12)7-6-16(25)9-18(27)11-21(28)29/h4-5,8,12-14,16-20,22,24-27H,6-7,9-11H2,1-3H3,(H,28,29)/t12-,13-,14+,16+,17+,18+,19-,20-,22-/m0/s1
    • InChI Key: ASZMMNUWSMFMJO-HMCXMWFFSA-N
    • SMILES: O(C([C@@H](C)[C@@H](C)O)=O)[C@H]1C[C@@H](C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)O)O)O)[C@@H]12)O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 687
  • XLogP3: 0.9
  • Topological Polar Surface Area: 145
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